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9-Benzyl-7-(2-ethylsulfanylethyl)-8-hydroxy-1,3-dimethylpurino[7,8-a]pyrimidine-2,4,6-trione 9-Benzyl-7-(2-ethylsulfanylethyl)-8-hydroxy-1,3-dimethylpurino[7,8-a]pyrimidine-2,4,6-trione
Brand Name: Vulcanchem
CAS No.: 102212-66-8
VCID: VC20816928
InChI: InChI=1S/C21H23N5O4S/c1-4-31-11-10-14-17(27)25(12-13-8-6-5-7-9-13)20-22-16-15(26(20)18(14)28)19(29)24(3)21(30)23(16)2/h5-9,27H,4,10-12H2,1-3H3
SMILES: CCSCCC1=C(N(C2=NC3=C(N2C1=O)C(=O)N(C(=O)N3C)C)CC4=CC=CC=C4)O
Molecular Formula: C21H23N5O4S
Molecular Weight: 441.5 g/mol

9-Benzyl-7-(2-ethylsulfanylethyl)-8-hydroxy-1,3-dimethylpurino[7,8-a]pyrimidine-2,4,6-trione

CAS No.: 102212-66-8

Cat. No.: VC20816928

Molecular Formula: C21H23N5O4S

Molecular Weight: 441.5 g/mol

* For research use only. Not for human or veterinary use.

9-Benzyl-7-(2-ethylsulfanylethyl)-8-hydroxy-1,3-dimethylpurino[7,8-a]pyrimidine-2,4,6-trione - 102212-66-8

Specification

CAS No. 102212-66-8
Molecular Formula C21H23N5O4S
Molecular Weight 441.5 g/mol
IUPAC Name 9-benzyl-7-(2-ethylsulfanylethyl)-8-hydroxy-1,3-dimethylpurino[7,8-a]pyrimidine-2,4,6-trione
Standard InChI InChI=1S/C21H23N5O4S/c1-4-31-11-10-14-17(27)25(12-13-8-6-5-7-9-13)20-22-16-15(26(20)18(14)28)19(29)24(3)21(30)23(16)2/h5-9,27H,4,10-12H2,1-3H3
Standard InChI Key XNCMAMMIZNECDN-UHFFFAOYSA-N
SMILES CCSCCC1=C(N(C2=NC3=C(N2C1=O)C(=O)N(C(=O)N3C)C)CC4=CC=CC=C4)O
Canonical SMILES CCSCCC1=C(N(C2=NC3=C(N2C1=O)C(=O)N(C(=O)N3C)C)CC4=CC=CC=C4)O

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